2-(4-amino-2-pentoxybenzoyl)sulfanylethyl-diethylazanium chloride
2-(4-amino-2-pentoxybenzoyl)sulfanylethyl-diethylazanium chloride
Brand Name:
Vulcanchem
CAS No.:
100311-10-2
VCID:
VC20812948
InChI:
InChI=1S/C18H30N2O2S.ClH/c1-4-7-8-12-22-17-14-15(19)9-10-16(17)18(21)23-13-11-20(5-2)6-3;/h9-10,14H,4-8,11-13,19H2,1-3H3;1H
SMILES:
CCCCCOC1=C(C=CC(=C1)N)C(=O)SCC[NH+](CC)CC.[Cl-]
Molecular Formula:
C18H31ClN2O2S
Molecular Weight:
375 g/mol
2-(4-amino-2-pentoxybenzoyl)sulfanylethyl-diethylazanium chloride
CAS No.: 100311-10-2
Cat. No.: VC20812948
Molecular Formula: C18H31ClN2O2S
Molecular Weight: 375 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100311-10-2 |
|---|---|
| Molecular Formula | C18H31ClN2O2S |
| Molecular Weight | 375 g/mol |
| IUPAC Name | 2-(4-amino-2-pentoxybenzoyl)sulfanylethyl-diethylazanium;chloride |
| Standard InChI | InChI=1S/C18H30N2O2S.ClH/c1-4-7-8-12-22-17-14-15(19)9-10-16(17)18(21)23-13-11-20(5-2)6-3;/h9-10,14H,4-8,11-13,19H2,1-3H3;1H |
| Standard InChI Key | PCTWPGWWLUDMBT-UHFFFAOYSA-N |
| SMILES | CCCCCOC1=C(C=CC(=C1)N)C(=O)SCC[NH+](CC)CC.[Cl-] |
| Canonical SMILES | CCCCCOC1=C(C=CC(=C1)N)C(=O)SCC[NH+](CC)CC.[Cl-] |
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